Cas no 36668-76-5 (tert-Butylcyanamide)

tert-Butylcyanamide structure

tert-Butylcyanamide structure

Product Name:tert-Butylcyanamide

CAS No:36668-76-5

MF:C₅H₁₀N₂

MW:98.1463007926941

MDL:MFCD03939095

CID:1478335

PubChem ID:4179348

Update Time:2025-04-21

tert-Butylcyanamide Chemical and Physical Properties

Names and Identifiers

- Cyanamide, (1,1-dimethylethyl)-
- N-(tert-butyl)cyanamide
- CS-0239612
- TERT-BUTYL CYANAMIDE
- 36668-76-5
- tert-butyl(cyano)amine
- EN300-216054
- AKOS011772350
- t-butylcyanamide
- Tert-butylcyanamide
- tert-Butylcyanamide
- MDL： MFCD03939095
- Inchi： 1S/C5H10N2/c1-5(2,3)7-4-6/h7H,1-3H3
- InChI Key： IBQCYUBVFOFMRI-UHFFFAOYSA-N
- SMILES： N(C#N)C(C)(C)C

Computed Properties

Exact Mass: 98.0845
Monoisotopic Mass: 98.084398327g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 7
Rotatable Bond Count: 1
Complexity: 90.4
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 35.8Å²

Experimental Properties

PSA: 35.82

tert-Butylcyanamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	B813888-250mg	tert-Butylcyanamide	36668-76-5		250mg	$ 70.00	2022-06-06
TRC	B813888-500mg	tert-Butylcyanamide	36668-76-5		500mg	$ 95.00	2022-06-06
TRC	B813888-2.5g	tert-Butylcyanamide	36668-76-5		2.5g	$ 365.00	2022-06-06
City Chemical	B2337-25GM	tert-Butyl Cyanamide	36668-76-5		25gm	$236.89	2023-09-19
City Chemical	B2343-100GM	Benzaldehyde-2,4-disulfonic Acid Sodium Salt	36668-76-5	technical	100gm	$40.54	2023-09-19
City Chemical	B2343-1KG	Benzaldehyde-2,4-disulfonic Acid Sodium Salt	36668-76-5	technical	1kg	$282.76	2023-09-19
City Chemical	B2343-10KG	Benzaldehyde-2,4-disulfonic Acid Sodium Salt	36668-76-5	technical	10kg	$1680.17	2023-09-19
Enamine	EN300-216054-0.05g	tert-butyl(cyano)amine	36668-76-5	95%	0.05g	$66.0	2023-09-16
Enamine	EN300-216054-0.1g	tert-butyl(cyano)amine	36668-76-5	95%	0.1g	$98.0	2023-09-16
Enamine	EN300-216054-0.25g	tert-butyl(cyano)amine	36668-76-5	95%	0.25g	$142.0	2023-09-16

tert-Butylcyanamide Related Literature

1. Aggregation dynamics, structure, and mechanical properties of bigels

L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
2. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
3. An investigation of new infrared nonlinear optical material: BaCdSnSe4, and three new related centrosymmetric compounds: Ba2SnSe4, Mg2GeSe4, and Ba2Ge2S6†

Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
4. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
5. An anti-leakage liquid metal thermal interface material

Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides

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